2,6-Dibromo-4-(difluoromethyl)pyridine
Overview
Description
“2,6-Dibromo-4-(difluoromethyl)pyridine” is a chemical compound used in scientific research. It has potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound has a molecular weight of 286.9 .
Synthesis Analysis
The synthesis of “this compound” is a topic of ongoing research. One paper discusses the synthesis and applications of trifluoromethylpyridines, which could be relevant to the synthesis of this compound .Molecular Structure Analysis
The InChI code for “this compound” is1S/C6H3Br2F2N/c7-4-1-3(6(9)10)2-5(8)11-4/h1-2,6H . This code provides a specific description of the structure of the molecule. It is stored at a temperature of 4 degrees Celsius . The compound’s InChI code provides further information about its molecular structure .
Scientific Research Applications
Synthesis and Coordination Chemistry
2,6-Dibromo-4-(difluoromethyl)pyridine and its derivatives play a significant role in the synthesis and coordination chemistry of complex compounds. They are used as ligands due to their unique properties compared to terpyridines, leading to applications in luminescent lanthanide compounds for biological sensing and iron complexes showing unusual thermal and photochemical spin-state transitions (Halcrow, 2005).
Multifunctional Heterocycles Synthesis
This compound serves as a starting material for creating a variety of multifunctional pyridine derivatives. Through nucleophilic substitution reactions and intramolecular cyclisation processes, it contributes to the synthesis of compounds with potential applications in various fields, demonstrating the versatility of bromofluoropyridine derivatives (Benmansour et al., 2001).
Catalytic Studies
In catalytic applications, derivatives of this compound, such as 2,6-bis(arylimidazolium)pyridine dibromide, are used to prepare ruthenium ‘pincer’ complexes. These complexes show catalytic activity in transfer hydrogenation of carbonyl compounds, highlighting the potential of dibromodifluoromethylpyridine in catalysis (Danopoulos et al., 2002).
Fluorination Techniques
The compound also finds application in fluorination techniques. For example, the treatment of mono- and nonbrominated 2-acylpyrroles with Selectfluor under microwave conditions leads to the fluorination of the pyrrole ring, demonstrating its utility in the synthesis of fluorinated organic compounds (Troegel & Lindel, 2012).
Structural Characterization of Complexes
The compound is used in the structural characterization of metal complexes. For instance, a cobalt(II) complex with a uracil-containing 2,6-diformylpyridine ligand was synthesized and characterized, providing insights into the coordination chemistry and potential applications of these complexes in various fields (Koz et al., 2010).
Development of Luminescent Probes
Finally, this compound derivatives are instrumental in developing luminescent probes. For example, heterometallic coordination polymers with 1D channels synthesized using this compound can act as selective luminescent probes for Zn2+, showcasing the compound's utility in creating sensors and probes for environmental and biological applications (Zhao et al., 2004).
Safety and Hazards
properties
IUPAC Name |
2,6-dibromo-4-(difluoromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br2F2N/c7-4-1-3(6(9)10)2-5(8)11-4/h1-2,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUXPXTUYNMILLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1Br)Br)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br2F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1804934-26-6 |
Source
|
| Record name | 2,6-dibromo-4-(difluoromethyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-methylbutyl)-2-{4-[(methylsulfonyl)amino]phenoxy}nicotinamide](/img/structure/B2380466.png)
![[4-(4-Fluorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-(4-methylphenyl)methanone](/img/structure/B2380472.png)
![(Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide](/img/structure/B2380479.png)
![1-Ethyl-4-{4-[(3-methylpiperidin-1-yl)carbonyl]benzyl}piperazine-2,3-dione](/img/structure/B2380481.png)
![N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2380486.png)